Cas no 20643-68-9 (Benzoic acid, 2-(4-chloro-3-nitrobenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(4-chloro-3-nitrobenzoyl)-, methyl ester
• CAS No: 20643-68-9
• MF: C₁₅H₁₀ClNO₅
• MW: 319.696603298187
• CID: 1395450
• PubChem ID: 14994660
• Update Time: 2025-04-20

Benzoic acid, 2-(4-chloro-3-nitrobenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-chloro-3-nitrobenzoyl)-, methyl ester
• methyl 2-(4-chloro-3-nitrobenzoyl)benzoate
• methyl2-(4-chloro-3-nitrobenzoyl)benzoate
• G25552
• EN300-28656
• Z18396009
• 2-(4-chloro-3-nitro-benzoyl)-benzoic acid methyl ester
• Methyl 2-[(4-chloro-3-nitrophenyl)carbonyl]benzoate
• SCHEMBL1467163
• YHDJIHYJPQZDFP-UHFFFAOYSA-N
• CS-0244645
• 20643-68-9
• AKOS030728916
• C15H10ClNO5

• Inchi： 1S/C15H10ClNO5/c1-22-15(19)11-5-3-2-4-10(11)14(18)9-6-7-12(16)13(8-9)17(20)21/h2-8H,1H3
• InChI Key： YHDJIHYJPQZDFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 319.0248
• Monoisotopic Mass: 319.0247501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 86.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones